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Compound of Interest

Compound Name: 1-Pentafluorophenyl-2-thiourea

Cat. No.: B1585988

An In-Depth Technical Guide to the Health and Safety of 1-Pentafluorophenyl-2-thiourea

Foreword: A Precautionary Approach

This guide provides a detailed overview of the health and safety considerations for 1-
Pentafluorophenyl-2-thiourea (CAS No. 715-60-6). It is intended for researchers, scientists,
and drug development professionals. Crucially, specific, peer-reviewed toxicological data for
this exact compound is limited in publicly available literature. Therefore, this document is built
upon the well-documented hazardous properties of the parent thiourea class and structurally
related fluorinated and non-fluorinated phenylthiourea analogues. A conservative,
precautionary principle is applied throughout to ensure the highest degree of safety when
handling this compound. All recommendations are grounded in established safety data for
these closely related molecules.

Compound Identification and Physicochemical
Properties

1-Pentafluorophenyl-2-thiourea is a synthetic organic compound notable for its highly
fluorinated phenyl ring attached to a thiourea core. These structural features dictate its
reactivity and, by extension, its toxicological profile.
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Property Value

Source

Chemical Name 1-Pentafluorophenyl-2-thiourea

[1]

1-(Perfluorophenyl)thiourea, n-

Synonyms (pentafluorophenyl)thiourea s
CAS Number 715-60-6 [1]
Molecular Formula C7H3FsN2S [1]
Molecular Weight 242.17 g/mol [1]
Appearance Off-white powder solid [2]

Hazard Assessment and Toxicological Profile

Based on data from analogous compounds, 1-Pentafluorophenyl-2-thiourea should be

handled as a substance with a high degree of acute toxicity and potential for chronic health

effects. The hazard profile is extrapolated from thiourea and its various phenyl derivatives.

Summary of Presumed Hazards
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Hazard Basis (Analogous
. GHS Category Hazard Statement
Classification Compounds)
o H300: Fatal if )
Acute Toxicity, Oral Category 1/2 N-Phenylthiourea[3][4]
swallowed

. L H317: May cause an _
Skin Sensitization Category 1 ) i ) N-Phenylthiourea[3][4]
allergic skin reaction

N-(4-
Skin H315: Causes skin ( )
) o Category 2 o Fluorophenyl)thiourea[
Corrosion/Irritation irritation 5
: : N-(4-
Serious Eye H319: Causes serious i
o Category 2 S Fluorophenyl)thiourea[
Damage/Irritation eye irritation 5]

. . H351: Suspected of .
Carcinogenicity Category 2 ) Thiourea
causing cancer

H361: Suspected of
Reproductive Toxicity Category 2 damaging fertility or Thiourea[6]
the unborn child

] H411: Toxic to aquatic
Aquatic Hazard

) Category 2 life with long lasting Thiourea[7]
(Chronic)

effects

Toxicological Discussion

o Acute Oral Toxicity: The primary and most severe hazard is acute toxicity upon ingestion. N-
Phenylthiourea is classified as "Fatal if swallowed" with a rat LD50 of 3 mg/kg[4]. Other
fluorinated analogues are classified as "Toxic if swallowed"[2][5]. The pentafluorophenyl
group can significantly alter metabolic pathways and bioavailability, and it is imperative to
assume a high level of oral toxicity. All contact via ingestion must be strictly prevented.

» Skin and Eye Irritation/Sensitization: Phenylthioureas are known skin sensitizers, capable of
eliciting an allergic reaction upon contact[3][4]. Related fluorinated compounds are
documented skin and eye irritants[5]. Therefore, direct contact with skin and eyes must be
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avoided through the use of appropriate personal protective equipment. Repeated or
prolonged contact increases the risk of sensitization[8].

o Chronic Effects (Carcinogenicity and Reproductive Toxicity): The parent compound, thiourea,
is classified as a substance suspected of causing cancer (H351) and damaging fertility or the
unborn child (H361)[6]. These classifications are often based on the substance's effects on
the thyroid gland[8]. While the specific long-term effects of the pentafluorophenyl derivative
are unknown, it is scientifically prudent to handle it as a potential carcinogen and
reproductive toxin.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach, prioritizing engineering controls, is essential for safely managing
exposure to 1-Pentafluorophenyl-2-thiourea.

Hierarchy of Controls

e Engineering Controls: The primary method of exposure control.

o Primary Containment: All weighing and handling of the solid compound should be
performed within a certified chemical fume hood, a glovebox, or a ventilated balance
enclosure to prevent inhalation of dust particles.[4]

o Ventilation: The laboratory must be equipped with general ventilation that ensures
adequate air changes per hour.[2]

o Safety Equipment: An eyewash station and an emergency safety shower must be located
in close proximity to the workstation.[4][9]

¢ Administrative Controls:

o Develop and strictly follow Standard Operating Procedures (SOPs) for handling this
compound.

o Restrict access to authorized and trained personnel only.
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o Post warning signs in areas where the material is stored and used.[9]
o Do not work alone when handling highly toxic substances.

o Personal Protective Equipment (PPE): PPE is the final line of defense and must be selected
carefully. It is not a substitute for engineering controls.

Diagram 1: PPE Selection Workflow

Risk Assessment
Start: Handling
1-Pentafluorophenyl-2-thiourea

What is the task?

Weighing/Handling Solid \ Handling Dilute Solution

SOOI VIS [t Work in Fume Hood

or Ventilated Enclosure

/ \\Required Ré’E \\\
Base PPE (All Tasks): ™

N
Additional PPE: 4
Nitrile Gloves (Double-Gloved) Additional PPE:
Face Shield
Safety Goggles (ANSI 287.1) Consider Face Shield for splash risk
Respiratory Protection (if needed)
Lab Coat (Buttoned)
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Caption: Diagram 1: PPE Selection Workflow for 1-Pentafluorophenyl-2-thiourea.

Detailed PPE Specifications

Protection Type

Specification

Rationale and Best
Practices

Hand Protection

Double-gloving with nitrile

rubber gloves.

Provides robust protection
against incidental contact. The
outer glove should be removed
immediately upon
contamination. Always check
the manufacturer's chemical
resistance guide for
breakthrough times.[2][10]

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1 (US) or
EN 166 (EU) standards.

Protects against dust particles
and splashes. A face shield
should be worn over goggles
during procedures with a
higher risk of splashing or dust
generation.[4][11]

Skin/Body Protection

A fully buttoned laboratory
coat, long pants, and closed-

toe, closed-heel shoes.

Prevents skin contact from
spills. Do not take
contaminated lab coats home.
[8][11]

Respiratory Protection

Generally not required if work
is conducted within a certified

fume hood.

If engineering controls are
insufficient or during a spill
cleanup where dust may be
generated, a NIOSH-approved
respirator with a particulate
filter (e.g., N95, P100) is
required. Respirator use
requires a formal program,
including fit-testing and
training.[4][8][10]
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Protocol: Donning and Doffing PPE

e Donning (Putting On):
1. Perform hand hygiene.
2. Put on the inner pair of gloves.
3. Don the lab coat, ensuring it is fully buttoned.
4. Don the outer pair of gloves, pulling the cuffs over the sleeves of the lab coat.
5. Don eye protection (goggles/face shield).
6. Don respiratory protection, if required, and perform a user seal check.
» Doffing (Taking Off):

1. Remove the outer pair of gloves, peeling them off without touching the outside surface.
Dispose of them in a designated hazardous waste container.

2. Remove the lab coat by rolling it outwards, avoiding contact with the contaminated
exterior.

3. Perform hand hygiene.
4. Remove eye and respiratory protection.
5. Remove the inner pair of gloves.
6. Perform thorough hand hygiene with soap and water.
Safe Laboratory Practices: Handling, Storage, and
Incompatibility
Handling

» Weighing: Weigh the compound in a fume hood or ventilated enclosure to contain any dust.
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» Solution Preparation: Add the solid slowly to the solvent to avoid splashing.

e General Hygiene: Do not eat, drink, or smoke when using this product.[2][8] Wash hands and
any exposed skin thoroughly after handling and before leaving the laboratory.[2][4]

Storage

» Security: Store in a locked cabinet or a restricted-access area.[2][4]

o Conditions: Keep the container tightly closed and store in a cool, dry, and well-ventilated
place away from incompatible materials.[2][4]

o Labeling: Ensure all containers are clearly labeled with the chemical name and appropriate
hazard warnings.

Chemical Incompatibility

Avoid contact with the following classes of chemicals, as violent or hazardous reactions can
occur. The thiourea functional group is susceptible to reaction with strong oxidizers and certain
electrophiles.

Diagram 2: Chemical Incompatibility Profile

1-Pentafluorophenyl-2-thiourea

Fire/Explosion Riskﬁomposition, Toxic FuNecomposition Violent Exothermic Polymerization

Strong Oxidizing Agents Strong Acids Strong Bases
(Peroxides, Nitrates, Perchlorates) (HCI, H2SO4, HNO3) (NaOH, KOH)

Click to download full resolution via product page

Caption: Diagram 2: Chemical Incompatibility Profile for Thioureas.[4][11][12][13]

Emergency Response Protocols

Immediate and correct action is critical in the event of an exposure or spill.
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First Aid Measures

Exposure Route First Aid Protocol

Seek immediate medical attention. Call a poison
Ingestion control center or doctor. Rinse mouth with water.
Do NOT induce vomiting.[2][4][14]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation or a rash develops.[2][4][11]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][4][14]

Move the person to fresh air and keep them in a
) position comfortable for breathing. If not
Inhalation . . - o
breathing, give artificial respiration. Seek

immediate medical attention.[2][15]

Note for Medical Personnel: Treat symptomatically. Ensure medical personnel are aware of the
material involved and take precautions to protect themselves.[2][12]

Protocol: Small-Scale Spill Cleanup (<1 g)

o Evacuate: Alert others in the area and evacuate non-essential personnel.[11]
o Ventilate: Ensure the spill is contained within a fume hood or that the area is well-ventilated.

o PPE: Don appropriate PPE as described in Section 3, including double gloves, goggles, a
lab coat, and, if outside a fume hood, a respirator.

o Contain: Gently cover the spill with a damp paper towel or absorbent material to prevent the
dust from becoming airborne.[8]

o Collect: Carefully sweep the material into a labeled, sealable container for hazardous waste.
Avoid creating dust.[4]
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o Decontaminate: Wipe the spill area with a suitable decontaminating solution, followed by
soap and water.

» Dispose: Dispose of all contaminated materials (gloves, towels, etc.) as hazardous waste
according to institutional and local regulations.[4]

For large spills, evacuate the area and contact your institution's emergency response team
immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [health and safety information for 1-Pentafluorophenyl-2-
thiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585988#health-and-safety-information-for-1-
pentafluorophenyl-2-thiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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